Cas no 693245-52-2 (3-Chloro-5-(trifluoromethyl)benzonitrile)
693245-52-2 structure
Product Name:3-Chloro-5-(trifluoromethyl)benzonitrile
CAS No:693245-52-2
MF:C8H3ClF3N
MW:205.564331293106
MDL:MFCD04115854
CID:92989
PubChem ID:354335131
Update Time:2025-04-18
3-Chloro-5-(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-5-(trifluoromethyl)benzonitrile
- 3'-Chloro-5'-(trifluoromethyl)acetophenone
- 5-CHLORO-3-CYANOBENZOTRIFLUORIDE
- 3-Chloro-5-trifluoromethyl-benzonitrile
- 3-Chloro-5-cyanobenzotrifluoride
- Benzonitrile, 3-chloro-5-(trifluoromethyl)-
- 5-chloro-3-cyano benzotrifluoride
- PubChem16810
- RLHYYDKFOQSWIB-UHFFFAOYSA-N
- SBB064478
- PC6915
- 3-Chloro-5-trifluoromethylbenzonitrile
- TRA0039277
- FCH1325695
- AS
- C3307
- AKOS005063749
- PS-8097
- DTXSID40404548
- D81732
- SY102508
- SCHEMBL628010
- CS-W015362
- MFCD04115854
- 693245-52-2
- A21346
- AC-4121
- AM61631
- FT-0651935
-
- MDL： MFCD04115854
- Inchi： 1S/C8H3ClF3N/c9-7-2-5(4-13)1-6(3-7)8(10,11)12/h1-3H
- InChI Key： RLHYYDKFOQSWIB-UHFFFAOYSA-N
- SMILES： ClC1C=C(C#N)C=C(C(F)(F)F)C=1
Computed Properties
- Exact Mass: 204.99100
- Monoisotopic Mass: 204.991
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8
- XLogP3: 3.2
Experimental Properties
- Color/Form: No data available
- Density: 1.43
- Melting Point: No data available
- Boiling Point: 198℃
- Flash Point: 73℃
- Refractive Index: 1.4800 to 1.4840
- PSA: 23.79000
- LogP: 3.23048
3-Chloro-5-(trifluoromethyl)benzonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H311,H302,H332,H315,H319
-
Warning Statement：
P280H,P305
P351
P338,P309,P310 - Hazardous Material transportation number：UN 3276 6.1/PG III
- Safety Instruction： H311,H302,H332,H315,H319
-
Hazardous Material Identification：
- Packing Group：III
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Store at 4°C,-4At ℃Store…Better
3-Chloro-5-(trifluoromethyl)benzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Chloro-5-(trifluoromethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM159966-10g |
3-Chloro-5-(trifluoromethyl)benzonitrile |
693245-52-2 | 95+% | 10g |
$112 | 2021-06-16 | |
| Chemenu | CM159966-25g |
3-Chloro-5-(trifluoromethyl)benzonitrile |
693245-52-2 | 95+% | 25g |
$224 | 2021-06-16 | |
| Fluorochem | 035173-1g |
3-Chloro-5-(trifluoromethyl)benzonitrile |
693245-52-2 | 97% | 1g |
￡12.00 | 2022-02-28 | |
| Fluorochem | 035173-5g |
3-Chloro-5-(trifluoromethyl)benzonitrile |
693245-52-2 | 97% | 5g |
￡36.00 | 2022-02-28 | |
| Fluorochem | 035173-25g |
3-Chloro-5-(trifluoromethyl)benzonitrile |
693245-52-2 | 97% | 25g |
￡142.00 | 2022-02-28 | |
| Fluorochem | 035173-100g |
3-Chloro-5-(trifluoromethyl)benzonitrile |
693245-52-2 | 97% | 100g |
￡468.00 | 2022-02-28 | |
| Chemenu | CM159966-10g |
3-Chloro-5-(trifluoromethyl)benzonitrile |
693245-52-2 | 95+% | 10g |
$112 | 2022-06-10 | |
| Chemenu | CM159966-25g |
3-Chloro-5-(trifluoromethyl)benzonitrile |
693245-52-2 | 95+% | 25g |
$224 | 2022-06-10 | |
| Apollo Scientific | PC6915-1g |
3-Chloro-5-(trifluoromethyl)benzonitrile |
693245-52-2 | 1g |
£15.00 | 2025-02-21 | ||
| Apollo Scientific | PC6915-5g |
3-Chloro-5-(trifluoromethyl)benzonitrile |
693245-52-2 | 5g |
£20.00 | 2025-02-21 |
3-Chloro-5-(trifluoromethyl)benzonitrile Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
693245-52-2 (3-Chloro-5-(trifluoromethyl)benzonitrile) Related Products
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